2-[(3,4-Dimethoxyphenyl)methyl]-6-hydroxybenzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(3,4-Dimethoxyphenyl)methyl]-6-hydroxybenzonitrile is a useful research compound. Its molecular formula is C16H15NO3 and its molecular weight is 269.3. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Reactivity
- Research has explored the synthesis of isothiazoles and quinolines through reactions involving hydroxybenzonitrile derivatives. These synthetic routes are significant for creating heterocyclic compounds, which are crucial in drug development and materials science (Brownsort & Paton, 1987).
- Studies on Ca2+ channel antagonists have identified compounds structurally related to verapamil, derived from dimethoxyphenyl compounds, showcasing the potential for developing new pharmacological probes and therapeutic agents (Theodore et al., 1990).
- The development of efficient large-scale synthetic processes for compounds containing dimethoxyphenyl groups emphasizes their importance in the pharmaceutical industry, particularly for treating hyperproliferative and inflammatory disorders (Kucerovy et al., 1997).
Molecular Interactions and Characterizations
- Co-crystals involving dimethoxyphenyl derivatives highlight the study of molecular interactions, crucial for understanding drug-receptor interactions and material science applications (Asiri et al., 2011).
- Investigations into the thermal reactions of compounds with dimethoxyphenyl groups provide insights into their stability and degradation pathways, important for pharmaceutical formulations and material processing (Masuku, 1991).
Applications in Bioactive Compound Development
- The synthesis and characterization of novel heterocyclic compounds containing dimethoxyphenyl moieties underline their importance in developing new therapeutic agents with potential antibacterial properties (Vazirimehr et al., 2017).
Mechanism of Action
Mode of Action
The mode of action would depend on the specific targets of the compound. It could potentially bind to these targets, altering their function and leading to changes in cellular processes .
Biochemical Pathways
Without specific information on the compound’s targets, it’s difficult to say which biochemical pathways “2-[(3,4-Dimethoxyphenyl)methyl]-6-hydroxybenzonitrile” might affect. Compounds with similar structures have been found to affect various biochemical pathways .
Pharmacokinetics
These properties would determine how the compound is absorbed into the body, distributed to different tissues, metabolized, and finally excreted .
Result of Action
The molecular and cellular effects of “this compound” would depend on its specific targets and mode of action. Without this information, it’s difficult to predict the exact effects .
Properties
IUPAC Name |
2-[(3,4-dimethoxyphenyl)methyl]-6-hydroxybenzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO3/c1-19-15-7-6-11(9-16(15)20-2)8-12-4-3-5-14(18)13(12)10-17/h3-7,9,18H,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAVSPDSCBUMZFQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CC2=C(C(=CC=C2)O)C#N)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.